Cas no 2763997-99-3 (1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid)

1-Ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid is a benzimidazole derivative with a reactive allyloxycarbonyl (Alloc) protecting group and a carboxylic acid functionality. This compound is particularly useful in organic synthesis and peptide chemistry, where the Alloc group serves as a selectively removable protecting group for amines under mild conditions, often using palladium catalysis. The carboxylic acid moiety allows for further functionalization, making it a versatile intermediate in the preparation of complex molecules. Its structural features enable controlled deprotection and coupling strategies, enhancing its utility in multi-step synthetic pathways. The compound is typically employed in research settings for the development of pharmaceuticals and bioactive molecules.

1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid structure

2763997-99-3 structure

Product Name:1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid

CAS No:2763997-99-3

MF:C₁₄H₁₅N₃O₄

MW:289.286603212357

CID:6382081

PubChem ID:165984590

Update Time:2025-06-12

1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-37343223
- 2763997-99-3
- 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid
- Inchi： 1S/C14H15N3O4/c1-3-7-21-14(20)16-13-15-10-8-9(12(18)19)5-6-11(10)17(13)4-2/h3,5-6,8H,1,4,7H2,2H3,(H,18,19)(H,15,16,20)
- InChI Key： VXLXJQAXOHPRHY-UHFFFAOYSA-N
- SMILES： O(CC=C)C(NC1=NC2C=C(C(=O)O)C=CC=2N1CC)=O

Computed Properties

Exact Mass: 289.10625597g/mol
Monoisotopic Mass: 289.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 93.4Å²

1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37343223-0.05g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	0.05g	$876.0	2025-03-18
Enamine	EN300-37343223-0.1g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	0.1g	$917.0	2025-03-18
Enamine	EN300-37343223-0.25g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	0.25g	$959.0	2025-03-18
Enamine	EN300-37343223-0.5g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	0.5g	$1001.0	2025-03-18
Enamine	EN300-37343223-1.0g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	1.0g	$1043.0	2025-03-18
Enamine	EN300-37343223-2.5g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	2.5g	$2043.0	2025-03-18
Enamine	EN300-37343223-5.0g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	5.0g	$3023.0	2025-03-18
Enamine	EN300-37343223-10.0g	1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid	2763997-99-3	95.0%	10.0g	$4483.0	2025-03-18

1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid

Research Brief on 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2763997-99-3)

In recent years, the compound 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2763997-99-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and functionalized side chains, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective introduction of the prop-2-en-1-yloxy carbonyl group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity in preclinical models. Research indicates that it acts as a potent inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its benzodiazole scaffold has been shown to interact with certain cellular receptors, suggesting potential applications in oncology. These findings are supported by in vitro and in vivo studies, which have elucidated the compound's mechanism of action and pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-ethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-1,3-benzodiazole-5-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities position it as a promising candidate for future therapeutic development. Continued investigation into its properties and applications will be essential to fully realize its potential in addressing unmet medical needs.